2-Chloro-3-cyclopropoxybenzamide
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Description
2-Chloro-3-cyclopropoxybenzamide is a benzamide derivative characterized by a chloro substituent at the 2-position and a cyclopropoxy group at the 3-position of the benzene ring.
Properties
Molecular Formula |
C10H10ClNO2 |
|---|---|
Molecular Weight |
211.64 g/mol |
IUPAC Name |
2-chloro-3-cyclopropyloxybenzamide |
InChI |
InChI=1S/C10H10ClNO2/c11-9-7(10(12)13)2-1-3-8(9)14-6-4-5-6/h1-3,6H,4-5H2,(H2,12,13) |
InChI Key |
VYOHRKSJWKKPTM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC=CC(=C2Cl)C(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Chloro-3-cyclopropoxybenzamide typically involves the following steps:
Nitration and Reduction: The starting material, 2-chloro-3-nitrobenzene, is subjected to nitration followed by reduction to obtain 2-chloro-3-aminobenzene.
Cyclopropanation: The 2-chloro-3-aminobenzene undergoes cyclopropanation using cyclopropyl bromide in the presence of a base such as potassium carbonate.
Amidation: The final step involves the reaction of the cyclopropylated intermediate with an appropriate amide source, such as benzoyl chloride, under basic conditions to yield 2-Chloro-3-cyclopropoxybenzamide.
Industrial Production Methods
Industrial production of 2-Chloro-3-cyclopropoxybenzamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and automated systems to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
2-Chloro-3-cyclopropoxybenzamide can undergo various chemical reactions, including:
Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines or thiols.
Oxidation and Reduction: The compound can be oxidized to form corresponding quinones or reduced to form amines.
Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.
Common Reagents and Conditions
Substitution: Nucleophiles like sodium azide or potassium thiolate in polar aprotic solvents.
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.
Hydrolysis: Acidic conditions using hydrochloric acid or basic conditions using sodium hydroxide.
Major Products
Substitution: Formation of substituted benzamides.
Oxidation: Formation of quinones.
Reduction: Formation of amines.
Hydrolysis: Formation of carboxylic acids and amines.
Scientific Research Applications
2-Chloro-3-cyclopropoxybenzamide has several scientific research applications:
Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its anti-inflammatory and anticancer properties.
Biological Studies: Used as a probe to study enzyme interactions and receptor binding due to its unique structural features.
Materials Science: Employed in the synthesis of advanced materials, including polymers and nanomaterials, due to its ability to undergo various chemical modifications.
Chemical Synthesis: Serves as an intermediate in the synthesis of more complex organic molecules.
Mechanism of Action
The mechanism of action of 2-Chloro-3-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or interact with receptors, modulating their signaling pathways. The exact mechanism depends on the specific application and target.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 2-Chloro-3-cyclopropoxybenzamide with structurally related benzamide derivatives and chlorinated aromatic compounds. Key differences in substituents, physicochemical properties, and biological activities are highlighted.
Table 1: Structural and Functional Comparison
*Calculated using standard atomic weights.
Key Findings:
However, this may reduce aqueous solubility, a common trade-off in drug design . The cyclopropoxy group introduces steric hindrance, which could affect binding to enzymatic targets. In contrast, 2-aminobenzamide’s -NH₂ group facilitates hydrogen bonding, making it a more potent histone deacetylase (HDAC) inhibitor .
Reactivity and Safety :
- Unlike 3-Chlorobenzaldehyde (a reactive aldehyde with documented irritancy ), 2-Chloro-3-cyclopropoxybenzamide’s amide group likely reduces acute toxicity. However, the chloro substituent may still pose environmental persistence concerns.
Biological Activity: While 2-aminobenzamides are well-documented in epigenetics research, the chloro-cyclopropoxy analog’s activity remains speculative.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
